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Cat. No.: B084191 Get Quote

A comparative guide for researchers, scientists, and drug development professionals on the

synthetic and biological aspects of 4,5-disubstituted thiazole derivatives, with a focus on 4-

phenyl-5-alkylthiazoles as exemplified by 5-methyl-4-phenylthiazole analogues.

Introduction
Thiazole, a five-membered heterocyclic ring containing sulfur and nitrogen, is a prominent

scaffold in medicinal chemistry due to its diverse pharmacological activities.[1] Derivatives of

thiazole have demonstrated a wide range of therapeutic potentials, including anticancer, anti-

inflammatory, and antimicrobial properties. The substitution pattern on the thiazole ring plays a

crucial role in modulating the biological activity of these compounds. This guide provides a

comparative overview of 4,5-disubstituted thiazole derivatives, with a particular focus on the

performance of 4-phenyl-5-alkylthiazole analogues, using data from closely related compounds

to infer the potential of "Thiazole, 5-ethyl-4-phenyl-".

Synthesis of 4,5-Disubstituted Thiazole Derivatives
The most common and versatile method for synthesizing 4,5-disubstituted thiazoles is the

Hantzsch thiazole synthesis. This reaction typically involves the condensation of an α-

haloketone with a thioamide. For the synthesis of 2-amino-4,5-disubstituted thiazoles, thiourea

is commonly used as the thioamide component.

A general synthetic scheme for preparing N-(5-methyl-4-phenylthiazol-2-yl)-2-(substituted

thio)acetamides, analogues of the target compound, is outlined below. This multi-step synthesis
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starts with the Hantzsch reaction to form the core thiazole ring, followed by functionalization at

the 2-amino position.[2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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